beta-(Pyrazol-1-yl)-L-alanine
beta-(Pyrazol-1-yl)-L-alanine
3-(pyrazol-1-yl)-L-alanine zwitterion is zwitterionic form of 3-(pyrazol-1-yl)-L-alanine having an anionic carboxy group and a protonated alpha-amino group; major species at pH 7.3. It is a tautomer of a 3-(pyrazol-1-yl)-L-alanine.
Brand Name:
Vulcanchem
CAS No.:
10162-27-3
VCID:
VC0155738
InChI:
InChI=1S/C6H9N3O2/c7-5(6(10)11)4-9-3-1-2-8-9/h1-3,5H,4,7H2,(H,10,11)/t5-/m0/s1
SMILES:
C1=CN(N=C1)CC(C(=O)O)N
Molecular Formula:
C6H9N3O2
Molecular Weight:
155.15 g/mol
beta-(Pyrazol-1-yl)-L-alanine
CAS No.: 10162-27-3
Main Products
VCID: VC0155738
Molecular Formula: C6H9N3O2
Molecular Weight: 155.15 g/mol
| CAS No. | 10162-27-3 |
|---|---|
| Product Name | beta-(Pyrazol-1-yl)-L-alanine |
| Molecular Formula | C6H9N3O2 |
| Molecular Weight | 155.15 g/mol |
| IUPAC Name | (2S)-2-amino-3-pyrazol-1-ylpropanoic acid |
| Standard InChI | InChI=1S/C6H9N3O2/c7-5(6(10)11)4-9-3-1-2-8-9/h1-3,5H,4,7H2,(H,10,11)/t5-/m0/s1 |
| Standard InChIKey | PIGOPELHGLPKLL-YFKPBYRVSA-N |
| Isomeric SMILES | C1=CN(N=C1)C[C@@H](C(=O)[O-])[NH3+] |
| SMILES | C1=CN(N=C1)CC(C(=O)O)N |
| Canonical SMILES | C1=CN(N=C1)CC(C(=O)[O-])[NH3+] |
| Description | 3-(pyrazol-1-yl)-L-alanine zwitterion is zwitterionic form of 3-(pyrazol-1-yl)-L-alanine having an anionic carboxy group and a protonated alpha-amino group; major species at pH 7.3. It is a tautomer of a 3-(pyrazol-1-yl)-L-alanine. |
| Synonyms | alpha-amino-1H-pyrazole-1-propanoic acid beta-(pyrazole-1-yl)-Ala beta-(pyrazole-1-yl)-L-alanine beta-pyrazol-1-ylalanine beta-pyrazol-1-ylalanine, (+,-)-isomer beta-pyrazol-1-ylalanine, (S)-isomer pyrazole-1-alanine |
| PubChem Compound | 151491 |
| Last Modified | Nov 11 2021 |
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